4-(3-Acetylphenyl)-2-methoxyphenol

• IUPAC Name: 1-[3-(4-hydroxy-3-methoxyphenyl)phenyl]ethanone
• InChI: InChI=1S/C15H14O3/c1-10(16)11-4-3-5-12(8-11)13-6-7-14(17)15(9-13)18-2/h3-9,17H,1-2H3
• InChI Key: HBUDZVKJYAVKED-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=CC(=C1)C2=CC(=C(C=C2)O)OC
• Molecular Formula: C15H14O3
• DSSTOX Substance ID: DTXSID60685539
• Molecular Weight: 242.27 g/mol
• CAS No.: 1261900-68-8

Description

4-(3-Acetylphenyl)-2-methoxyphenol is a phenolic derivative characterized by a methoxy group at the ortho position (C-2) and a 3-acetylphenyl substituent at the para position (C-4) on the aromatic ring. These derivatives are often bioactive, with roles in antioxidant, antimicrobial, and analgesic applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(3-Acetylphenyl)-2-methoxyphenol can be achieved through several synthetic routes. One common method involves the Friedel-Crafts acylation of 2-methoxyphenol (guaiacol) with 3-acetylphenyl chloride in the presence of a Lewis acid catalyst such as aluminum chloride. The reaction is typically carried out under anhydrous conditions to prevent the hydrolysis of the catalyst.

Industrial Production Methods

Industrial production of 4-(3-Acetylphenyl)-2-methoxyphenol may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, the use of green chemistry principles, such as solvent-free reactions and recyclable catalysts, can make the process more sustainable.

Chemical Reactions Analysis

Types of Reactions

4-(3-Acetylphenyl)-2-methoxyphenol can undergo various chemical reactions, including:

Oxidation: The phenolic hydroxyl group can be oxidized to form quinones.

Reduction: The acetyl group can be reduced to an alcohol.

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic aromatic substitution.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide can be used under acidic conditions.

Reduction: Sodium borohydride or lithium aluminum hydride can be used for the reduction of the acetyl group.

Substitution: Nucleophiles such as amines or thiols can be used in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Quinones and other oxidized derivatives.

Reduction: Alcohols and other reduced derivatives.

Substitution: Various substituted phenols depending on the nucleophile used.

Scientific Research Applications

4-(3-Acetylphenyl)-2-methoxyphenol has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules.

Biology: It can be used in the study of enzyme-catalyzed reactions involving phenolic compounds.

Industry: Used in the production of polymers, resins, and other materials.

Mechanism of Action

The mechanism of action of 4-(3-Acetylphenyl)-2-methoxyphenol involves its interaction with various molecular targets. The phenolic hydroxyl group can form hydrogen bonds with proteins and enzymes, affecting their activity. The acetyl group can undergo metabolic transformations, leading to the formation of active metabolites. These interactions can modulate biochemical pathways and cellular processes.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

4-((1E)-3-Hydroxy-1-Propenyl)-2-Methoxyphenol

• Structure : Features a hydroxypropenyl group at C-4 instead of an acetylphenyl group.
• Bioactivity: Exhibits antifungal properties against Candida species due to phenolic hydroxyl and conjugated double-bond interactions with microbial membranes . Demonstrates antioxidant activity by scavenging free radicals, attributed to the resonance-stabilized phenolic radical . Found in Nitraria roborowskii seeds and Aster incisus extracts, where it inhibits cell proliferation (NIH/3T3 cells) at IC₅₀ = 12.5 µg/mL .
• Occurrence : Identified in ginger oleoresins and plant extracts via GC-MS, with concentrations ranging from 2.45% to 3.95% .

4-[N-(4-Hydroxyphenyl)Carboxymidoyl]-2-Methoxyphenol

• Structure: Contains a carboximidoyl bridge linking the phenolic core to a 4-hydroxyphenyl group.
• Bioactivity :
  • Analgesic activity via COX-2 inhibition, as predicted by molecular docking (docking score = -75.0088 vs. -67.3820 for paracetamol) .
  • Lower hepatotoxicity than paracetamol in in silico models, likely due to reduced metabolic activation of the carboximidoyl group .
  • In vivo writhing tests showed comparable efficacy to paracetamol at 1 mol/kg doses .
• Synthesis: Produced via condensation of p-aminophenol and vanillin under acidic conditions .

4-(2-Chloropropyl)-2-Methoxyphenol

• Structure : Substituted with a chloropropyl chain at C-4.
• Synthesis: Synthesized through hydrohalogenation of eugenol, confirmed by FTIR (C-Cl stretch at 721 cm⁻¹) and GC-MS (m/z = 200) .
• Applications: Serves as a precursor for nonsteroidal anti-inflammatory drugs (NSAIDs) due to its halogenated alkyl side chain, which enhances lipophilicity .

Gingerol Homologs (e.g., 4-(3-Oxobutyl)-2-Methoxyanisole)

• Structure : Alkyl chains (C4–C15) with ketone groups at C-4.
• Bioactivity: Pungency and thermogenic activity correlate with chain length; longer chains (e.g., 4-(3-oxopentadecyl)-2-methoxyphenol) enhance TRPV1 receptor binding . Higher concentrations in ethanol-extracted ginger oleoresins (19–22%) compared to supercritical CO₂ extracts (12–15%) .

Data Table: Comparative Analysis of 4-(3-Acetylphenyl)-2-Methoxyphenol and Analogues

Compound	Substituent at C-4	Molecular Weight (g/mol)	Key Bioactivity	Notable Source/Application
4-(3-Acetylphenyl)-2-methoxyphenol	3-Acetylphenyl	~256.3 (estimated)	Inference: Potential COX inhibition	Synthetic/Pharmaceutical research
4-((1E)-3-Hydroxy-1-propenyl)-2-methoxyphenol	Hydroxypropenyl	194.19	Antifungal, antioxidant	Plant extracts
4-[N-(4-Hydroxyphenyl)carboxymidoyl]-2-methoxyphenol	Carboximidoyl-Ph-OH	275.29	Analgesic, reduced hepatotoxicity	Synthetic derivatives
4-(2-Chloropropyl)-2-methoxyphenol	Chloropropyl	200.66	NSAID precursor	Eugenol derivatives
4-(3-Oxopentadecyl)-2-methoxyphenol	C15 alkyl ketone	362.54	TRPV1 agonist, pungent	Ginger oleoresins